
An In-Depth Technical Guide to Penta-1,4-diyne

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Penta-1,4-diyne

Cat. No.: B3369734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 24442-69-1[1][2][3][4]

This technical guide provides a comprehensive overview of penta-1,4-diyne, a linear, acyclic

alkyne with the molecular formula C₅H₄.[5] It is a structural isomer of 1,3-pentadiyne.[1][2] This

document consolidates available data on its physicochemical properties, synthesis, and

spectral information. While direct applications in drug development and established roles in

specific signaling pathways are not extensively documented in publicly available literature, this

guide serves as a foundational resource for researchers interested in this molecule.

Physicochemical Properties
Penta-1,4-diyne is a colorless liquid at room temperature.[1] Key quantitative data regarding its

physical and chemical properties are summarized in the table below for easy reference and

comparison.
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Property Value Source

Molecular Weight 64.08 g/mol [3]

Exact Mass 64.0313001276 Da [3]

Boiling Point
61-64 °C (142-147 °F; 334-337

K)
[1]

Melting Point
-21 to -19 °C (-6 to -2 °F; 252-

254 K)
[1]

Refractive Index (n_D) 1.4283 (at 23 °C) [1]

Dipole Moment 0.516 D [1]

XLogP3 1.1 [3]

Table 1: Physicochemical properties of penta-1,4-diyne.

At room temperature, penta-1,4-diyne can discolor to a yellowish liquid; however, it can be

stored in diluted solutions at 0 °C for several weeks.[1][2] The presence of two triple bonds in

the 1 and 4 positions creates a linear structure due to the sp-hybridization of the carbon atoms,

resulting in a 180° bond angle.[1][2]

Synthesis of Penta-1,4-diyne
The synthesis of penta-1,4-diyne has presented historical challenges, with early attempts often

resulting in the rearranged product, 1,3-pentadiyne.[1][2]

Improved Synthesis Method by Verkruijsse and
Hasselaar (1979)
An improved and more reliable method for the synthesis of penta-1,4-diyne was developed by

Verkruijsse and Hasselaar in 1979. This method offers better yields and fewer by-products by

employing a copper(I) bromide catalyst and propargyl tosylate at lower reaction temperatures.

[1][2]

Experimental Protocol:
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This protocol is based on the description of the improved synthesis method. The original 1979

publication should be consulted for precise, step-by-step instructions.

Materials:

Propargyl tosylate

Ethynylmagnesium bromide

Copper(I) bromide

Anhydrous Tetrahydrofuran (THF)

Procedure:

A solution of ethynylmagnesium bromide in anhydrous THF is prepared.

Copper(I) bromide is added as a catalyst to the Grignard reagent solution.

Propargyl tosylate is then added to the reaction mixture. The reaction is maintained at a low

temperature to minimize the formation of by-products.

Following the reaction, a multi-step extraction is performed to isolate the penta-1,4-diyne.

This approach is advantageous as it circumvents the difficulty of separating the product from

the THF solvent, which have similar boiling points.[1][2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of penta-1,4-diyne.

Spectroscopy Type Key Features

¹³C NMR Data available in various databases.

¹H NMR Data available in various databases.

Infrared (IR)
Expected characteristic absorptions for C≡C

and C-H bonds.

Mass Spectrometry (MS) Expected fragmentation patterns for alkynes.
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Table 2: Summary of Spectroscopic Data for Penta-1,4-diyne.

Applications and Biological Activity
While research into the biological activity of many diyne compounds is ongoing, with some

showing promise as antimicrobial and antibacterial agents, there is a notable lack of specific

studies on the biological effects or drug development applications of penta-1,4-diyne itself.[6]

[7] The available literature in this area predominantly focuses on derivatives of penta-1,4-dien-

3-one, which possess a different core structure. These derivatives have been investigated for a

range of bioactivities, including anticancer, antiviral, and antibacterial properties.[8][9][10][11]

Penta-1,4-diyne is, however, utilized as a starting material in organic synthesis, particularly for

the creation of heterocyclic compounds like stibabenzene, arsabenzene, and phosphabenzene.

[1]

Experimental and Logical Workflows
Due to the limited information on the direct biological applications of penta-1,4-diyne, a

specific signaling pathway cannot be depicted. However, a generalized workflow for its

synthesis and subsequent use as a precursor in further chemical reactions can be visualized.
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General Workflow for Penta-1,4-diyne Synthesis and Application

Synthesis of Penta-1,4-diyne

Application as a Precursor

Propargyl Tosylate

Cu(I)Br Catalyzed
Coupling Reaction in THF

Ethynylmagnesium Bromide

Multi-step Extraction

Penta-1,4-diyne

Synthesis of Heterobenzenes
(e.g., Stibabenzene, Arsabenzene)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and application of penta-1,4-diyne.

This diagram illustrates the key steps in the improved synthesis of penta-1,4-diyne and its

subsequent use as a starting material for the synthesis of various heterocyclic compounds.

Conclusion
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Penta-1,4-diyne is a well-characterized small molecule with established physicochemical

properties and a reliable synthetic route. While its direct application in drug development and

its role in biological signaling pathways remain largely unexplored, it serves as a valuable

precursor in synthetic organic chemistry. This guide provides a solid foundation for researchers

and professionals in the field, summarizing the current knowledge and highlighting potential

areas for future investigation into the biological activities of this and related simple diyne

structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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